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Compound of Interest

Compound Name: Benzoyl chloride-d5

CAS No.: 43019-90-5

Cat. No.: B120905 Get Quote

Executive Summary & Chemical Profile[1]
Benzoyl chloride-d5 (CAS: 6649-97-4) is the isotopically labeled analog of benzoyl chloride,

where the five hydrogen atoms on the phenyl ring are substituted with deuterium. While it

shares the severe toxicity and reactivity profile of its non-labeled counterpart, the high

economic value and analytical necessity of the "d5" label dictate a higher tier of handling rigor.

This guide moves beyond standard Safety Data Sheet (SDS) warnings to provide a field-

proven operational framework. The primary objective is twofold: ensure operator safety against

corrosive/lachrymatory effects and preserve isotopic integrity by preventing moisture-induced

hydrolysis.

Physicochemical Data Table
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Property Value (Approximate) Critical Operational Note

Molecular Formula C₆D₅ClO
Deuterium enrichment >99

atom % D

Molecular Weight ~145.58 g/mol
Heavier than non-labeled

(140.57 g/mol )

Boiling Point 197°C
High boiling point; difficult to

remove by rotary evaporation

Density 1.25 g/mL
Denser than water; sinks in

aqueous spills

Flash Point 72°C (162°F) Combustible Liquid (Class IIIA)

Reactivity Violent with water/alcohols
Releases HCl gas and Benzoic

acid-d5 immediately

The Core Hazard: Hydrolysis & Lachrymatory Action
The defining hazard of Benzoyl chloride-d5 is its electrophilic carbonyl carbon, which is highly

susceptible to nucleophilic attack by water. This is not merely a "degradation" issue; it is a

safety hazard that generates hydrochloric acid (HCl) fumes capable of causing severe

respiratory edema and chemical burns.

Mechanism of Decomposition
Understanding the mechanism is vital for designing quenching protocols. The reaction is

exothermic, and in a closed vessel, the generation of HCl gas can cause over-pressurization

and explosion.
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Figure 1: Hydrolysis Mechanism causing HCl release and sample destruction.
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Figure 1: The irreversible hydrolysis pathway. Note that one mole of reagent releases one mole

of corrosive HCl gas.

Engineering Controls & Personal Protective
Equipment (PPE)
Standard laboratory PPE is often insufficient for Acyl Chlorides. The "Defense in Depth"

strategy must be applied.

Respiratory Protection (Critical)
Benzoyl chloride-d5 is a potent lachrymator. It irritates the eyes and mucous membranes at

concentrations far below lethal levels.

Primary Control: All work must be performed inside a certified chemical fume hood with the

sash at the lowest operational height.

Secondary Control: If work outside a hood is unavoidable (e.g., transport), a full-face

respirator with acid gas/organic vapor cartridges (Yellow/Magenta band) is required.

Glove Selection: The "Nitrile Fallacy"
Do not rely on standard thin nitrile gloves for immersion or spill cleanup. Acyl chlorides can

permeate thin nitrile (<4 mil) in minutes.
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Routine Handling: Double-gloved Nitrile (inspect frequently).

Spill Cleanup/High Exposure: Silver Shield® (Laminate) or Viton® gloves are mandatory.

These provide >4 hours of breakthrough time compared to <15 minutes for standard nitrile.

Operational Protocol: Anhydrous Handling
Because the "d5" isotope is expensive, preventing hydrolysis is also an economic imperative.

Storage[2][3][4][5]
Store under an inert atmosphere (Argon or Nitrogen).

Cap seals should be wrapped with Parafilm or electrical tape to retard moisture ingress.

Secondary Containment: Store in a desiccator or a sealed secondary container with

activated molecular sieves to scavenge ambient moisture.

Transfer Techniques (Syringe & Septum)
Avoid pouring.[1] Pouring increases surface area exposure to humid air.

Preparation: Oven-dry all glassware (flasks, needles) at 120°C for >2 hours. Flame-drying

under vacuum is superior.

Inert Gas: Insert a nitrogen balloon/line into the source bottle septum to equalize pressure.

Draw: Use a glass syringe with a Luer-lock needle. Plastic syringes may swell or degrade if

the reagent remains in them too long.

Transfer: Inject directly into the reaction vessel through a septum.

Quenching & Waste Disposal
NEVER pour Benzoyl chloride-d5 directly into a waste bottle containing water or basic

solutions. The heat evolution can cause the solvent to flash-boil, spraying acid.

The "Controlled Quench" Method:
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Dilute the residual Benzoyl chloride-d5 with a non-reactive solvent (e.g., Dichloromethane

or Toluene).

Prepare a beaker of 5% Sodium Bicarbonate (NaHCO₃) or 1M Sodium Hydroxide (NaOH) in

an ice bath.

Add the Benzoyl chloride solution dropwise to the stirred basic solution.

Observation: Wait for bubbling (CO₂ evolution) to cease before adding more.

Emergency Response Decision Matrix
In the event of a loss of containment, immediate decision-making is required to prevent facility

contamination and injury.
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Figure 2: Decision Matrix for Benzoyl Chloride-d5 Spillage.
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Figure 2: Workflow for assessing and mitigating spills. Note that large spills outside a hood

require immediate evacuation due to lachrymatory fumes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

